Cas no 93449-20-8 (Piperazine, 1-(3-methoxypropyl)-4-methyl-)

Piperazine, 1-(3-methoxypropyl)-4-methyl- structure
93449-20-8 structure
Product Name:Piperazine, 1-(3-methoxypropyl)-4-methyl-
CAS No:93449-20-8
MF:C9H20N2O
MW:172.267902374268
CID:735648
PubChem ID:20426849
Update Time:2025-04-19

Piperazine, 1-(3-methoxypropyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(3-methoxypropyl)-4-methyl-
    • 1-(3-methoxypropyl)-4-methylpiperazine
    • 2-(2-(2-DIMETHYLAMINOETHOXY-)ETHYL METHYL AMINO-)ETHANOL
    • Piperazine, 1-(3-methoxypropyl)-4-methyl- (9CI)
    • DTXSID50606935
    • SCHEMBL84799
    • 93449-20-8
    • Inchi: 1S/C9H20N2O/c1-10-5-7-11(8-6-10)4-3-9-12-2/h3-9H2,1-2H3
    • InChI Key: QDLRCGABZIHADX-UHFFFAOYSA-N
    • SMILES: O(C)CCCN1CCN(C)CC1

Computed Properties

  • Exact Mass: 172.157563266g/mol
  • Monoisotopic Mass: 172.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 15.7Ų
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